Methanesulfonic acid 4-bromo-benzyl ester

• IUPAC Name: (4-bromophenyl)methyl methanesulfonate
• InChI: InChI=1S/C8H9BrO3S/c1-13(10,11)12-6-7-2-4-8(9)5-3-7/h2-5H,6H2,1H3
• InChI Key: MWYGZNDEZYRDCC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1=CC=C(C=C1)Br
• Molecular Formula: C8H9BrO3S
• Molecular Weight: 265.13 g/mol

Description

Methanesulfonic acid 4-bromo-benzyl ester, also known as MSA-4B, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of organic synthesis. This compound is a derivative of benzyl bromide and is commonly used as a reagent in organic chemistry reactions.

Safety and Hazards

The safety data sheet for methanesulfonic acid indicates that it may be corrosive to metals, harmful if swallowed or in contact with skin, causes severe skin burns and eye damage, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

To a solution of 4-bromobenzylalcohol (2 g, 10.7 mmol) in DCM (30 mL) at 0° C. was added Et3N (2.2 mL, 16.0 mmol) followed by methanesulfonyl chloride (910 μL, 11.8 mmol). The reaction was allowed to warm to room temperature, stirred for 2 hours and then quenched with water. Saturated aqueous NaHCO3 was added, the product was extracted with DCM, the combined organic extracts were filtered through a phase separator cartridge and concentrated to give methanesulfonic acid 4-bromo-benzyl ester (2.67 g, 10 mmol, 94%). A solution of the crude product (2.67 g, 10 mmol) in DMSO (40 mL) was stirred at room temperature for 16 hours with potassium thioacetate (1.26 g, 11 mmol). The reaction was treated with water and extracted with DCM, filtered through a phase separator, concentrated and purified by silica gel column chromatography (0-50% DCM in cyclohexane) to give thioacetic acid S-(4-bromo-benzyl) ester (1.81 g, 7.39 mmol, 69%). 1H NMR (300 MHz, CDCl3): δ 7.41 (d, 2 H), 7.16 (d, 2 H), 4.05 (s, 2 H), 2.35 (s, 3 H).

Synthesis routes and methods II

Procedure details

To a solution of 4-bromobenzylalcohol (9.98 g) and triethylamine (11.2 μL) in ethyl acetate (100 mL) was added dropwise methanesulfonyl chloride (7.35 g) under nitrogen gas atmosphere and ice-cooling and the mixture was stirred under ice-cooling for 1 hour. To the reaction mixture was added water and the mixture was extracted with ethyl acetate (×2). After washing successively with water and a saturated brine, the organic layer was dried over anhydrous magnesium sulfate. After evaporation to remove solvent, the resultant crude product was triturated in ethyl acetate/hexane to 4-bromobenzyl methanesulfonate (13.54 g, yield: 91%) as crystals.